Cas no 2877680-54-9 (1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane
• CAS No: 2877680-54-9
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5307911
• PubChem ID: 165432131
• Update Time: 2025-07-23

1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• F6802-6834
• 2877680-54-9
• AKOS040878757
• 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane
• Cyclopropyl[hexahydro-4-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C18H27N3O2/c1-13-11-19-16(14(2)17(13)23-3)12-20-7-4-8-21(10-9-20)18(22)15-5-6-15/h11,15H,4-10,12H2,1-3H3
• InChI Key： YMMHYEHAXJWLBK-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(CC2=NC=C(C)C(OC)=C2C)CC1)=O

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.1±45.0 °C(Predicted)
• pka: 7.06±0.40(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane

Introduction to 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane (CAS No. 2877680-54-9)

1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2877680-54-9, belongs to a class of molecules that incorporate both cyclopropane and diazepane moieties, which are known for their diverse pharmacological properties.

The structural framework of this compound includes a cyclopropanecarbonyl group at the 1-position and a methyl-substituted 4-methoxy-3,5-dimethylpyridinyl group attached to the 4-position of the diazepane ring. Such structural motifs are often employed in drug design to enhance binding affinity and selectivity towards target enzymes or receptors. The presence of the diazepane core suggests potential interactions with central nervous system (CNS) receptors, while the cyclopropane ring introduces rigidity that can influence molecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The diazepane ring, in particular, is a well-known scaffold in pharmaceuticals due to its ability to modulate various biological pathways. For instance, derivatives of diazepane have been explored for their potential as anxiolytics, sedatives, and anticonvulsants. The incorporation of the 4-methoxy-3,5-dimethylpyridinyl group into this molecule may further enhance its pharmacological profile by improving solubility and metabolic stability.

One of the most compelling aspects of 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane is its potential as a lead compound for further derivatization. Researchers have been increasingly interested in modifying such scaffolds to optimize pharmacokinetic properties while maintaining or enhancing biological activity. The cyclopropane moiety, known for its strain and reactivity, can serve as a versatile handle for chemical transformations, allowing for the introduction of additional functional groups that may improve drug-like characteristics.

In the context of contemporary pharmaceutical research, this compound exemplifies the trend toward rational drug design. By combining known pharmacophores such as the diazepane and pyridine moieties, chemists can predictably engineer molecules with specific biological activities. The methyl substitution on the pyridine ring is particularly noteworthy, as it can influence electronic properties and thereby affect binding interactions with biological targets. Such fine-tuning of molecular structure is essential for developing drugs that are both effective and well-tolerated.

The synthesis of 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled chemists to assemble heterocyclic frameworks with high precision. These advances have not only streamlined the synthesis process but also opened new avenues for structural diversification.

From a computational chemistry perspective, understanding the three-dimensional structure of this compound is crucial for predicting its biological behavior. Molecular modeling studies have shown that the diazepane ring adopts a conformation that allows optimal interactions with protein binding sites, while the cyclopropane group provides additional van der Waals contacts. Furthermore, the electronic distribution across the molecule influences its reactivity and binding affinity. These insights are invaluable for guiding further modifications aimed at improving therapeutic efficacy.

The potential applications of 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane extend beyond traditional CNS-targeting drugs. Emerging research suggests that such compounds may exhibit anti-inflammatory or immunomodulatory effects due to their ability to interact with various signaling pathways. For example, modifications to the pyridine moiety could enhance interactions with G protein-coupled receptors (GPCRs) or ion channels involved in inflammatory responses. This versatility makes it an attractive candidate for further exploration in drug discovery programs.

In conclusion, 1-cyclopropanecarbonyl-4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1,4-diazepane (CAS No. 2877680-54-9) represents a promising entry point for developing novel therapeutic agents. Its unique structural features—comprising a cyclopropanecarbonyl group, a methyl-substituted 4-methoxy-3,5-dimethylpyridinyl group, and a diazepane core—offer numerous opportunities for chemical manipulation and biological exploration. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.